N-[5-(1,3-benzothiazol-2-yl)-2-methoxyphenyl]-2-(2,4-dichlorophenoxy)acetamide

• IUPAC Name: N-[5-(1,3-benzothiazol-2-yl)-2-methoxyphenyl]-2-(2,4-dichlorophenoxy)acetamide
• InChI: InChI=1S/C22H16Cl2N2O3S/c1-28-19-8-6-13(22-26-16-4-2-3-5-20(16)30-22)10-17(19)25-21(27)12-29-18-9-7-14(23)11-15(18)24/h2-11H,12H2,1H3,(H,25,27)
• InChI Key: RJFZYFLKFVFZMC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NC3=CC=CC=C3S2)NC(=O)COC4=C(C=C(C=C4)Cl)Cl
• Molecular Formula: C22H16Cl2N2O3S
• Molecular Weight: 459.3 g/mol

Description

N-[5-(1,3-benzothiazol-2-yl)-2-methoxyphenyl]-2-(2,4-dichlorophenoxy)acetamide is a complex organic compound that belongs to the class of benzothiazole derivatives. Benzothiazole is a privileged bicyclic heterocyclic moiety present in a wide variety of synthetic and natural products.

Preparation Methods

The synthesis of N-[5-(1,3-benzothiazol-2-yl)-2-methoxyphenyl]-2-(2,4-dichlorophenoxy)acetamide typically involves the use of hydroxybenzotriazole (HOBT) and 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDCl) as mediators. The reaction is carried out under relatively mild conditions using dimethyl formamide as the solvent . Industrial production methods may vary, but they generally follow similar synthetic routes with optimizations for scale and efficiency.

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can be performed to modify the functional groups present in the compound.

Substitution: The compound can undergo substitution reactions, particularly at the benzothiazole moiety, to form various derivatives.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

N-[5-(1,3-benzothiazol-2-yl)-2-methoxyphenyl]-2-(2,4-dichlorophenoxy)acetamide has a wide range of scientific research applications, including:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound has shown promising activity against various bacterial strains, making it a potential candidate for antibacterial agents.

Medicine: It has been studied for its potential use in treating diseases such as tuberculosis and cancer due to its biological activity.

Industry: The compound is used in the development of new materials and as an intermediate in the production of pharmaceuticals.

Mechanism of Action

The mechanism of action of N-[5-(1,3-benzothiazol-2-yl)-2-methoxyphenyl]-2-(2,4-dichlorophenoxy)acetamide involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to enzymes or receptors, thereby inhibiting their activity or modulating their function. The exact molecular targets and pathways involved depend on the specific biological activity being studied .

Comparison with Similar Compounds

N-[5-(1,3-benzothiazol-2-yl)-2-methoxyphenyl]-2-(2,4-dichlorophenoxy)acetamide can be compared with other benzothiazole derivatives, such as:

2-Aminobenzothiazole: Known for its antifungal and antiprotozoal activities.

Benzothiazole-based anti-tubercular compounds: These compounds have shown significant activity against Mycobacterium tuberculosis.

Benzothiazole derivatives with anticancer properties: These compounds are being studied for their potential use in cancer therapy.

The uniqueness of this compound lies in its specific structural features and the diverse range of biological activities it exhibits.